Cas no 2228759-47-3 (3-(azetidin-3-yl)-1-benzylpiperidine)

• Product Name: 3-(azetidin-3-yl)-1-benzylpiperidine
• CAS No: 2228759-47-3
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 6107207
• PubChem ID: 165758046
• Update Time: 2025-06-11

3-(azetidin-3-yl)-1-benzylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yl)-1-benzylpiperidine
• Piperidine, 3-(3-azetidinyl)-1-(phenylmethyl)-
• 2228759-47-3
• EN300-1865629

• Inchi： 1S/C15H22N2/c1-2-5-13(6-3-1)11-17-8-4-7-14(12-17)15-9-16-10-15/h1-3,5-6,14-16H,4,7-12H2
• InChI Key： QJWWWVOBFRKQOF-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCCC(C2CNC2)C1

Computed Properties

• Exact Mass: 230.178298710g/mol
• Monoisotopic Mass: 230.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.064±0.06 g/cm3(Predicted)
• Boiling Point: 331.8±35.0 °C(Predicted)
• pka: 11.07±0.40(Predicted)

Additional information on 3-(azetidin-3-yl)-1-benzylpiperidine

Introduction to 3-(azetidin-3-yl)-1-benzylpiperidine (CAS No: 2228759-47-3)

3-(azetidin-3-yl)-1-benzylpiperidine, identified by the Chemical Abstracts Service (CAS) number 2228759-47-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine core linked to an azetidine ring via a benzyl group, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of these heterocyclic structures suggests a high degree of tunability, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 3-(azetidin-3-yl)-1-benzylpiperidine combines the versatility of piperidine, a common pharmacophore in many drugs, with the rigidity and specific interactions provided by the azetidine ring. The benzyl group introduces additional hydrophobicity and potential for further functionalization, enhancing the compound's adaptability in drug design. Such structural features are often exploited in medicinal chemistry to modulate binding affinity, selectivity, and pharmacokinetic properties.

In recent years, there has been growing interest in heterocyclic compounds for their role in modulating various biological pathways. The piperidine scaffold, in particular, is well-documented for its presence in numerous approved drugs, including antipsychotics, antihistamines, and antivirals. Its ability to interact with biological targets such as G-protein coupled receptors (GPCRs) and ion channels makes it a promising candidate for further exploration.

The azetidine ring, while less common than piperidine, offers distinct advantages in terms of spatial constraints and electronic properties. This can be particularly useful in designing molecules that require precise fitting into binding pockets of biological targets. The benzyl group further enhances the compound's potential by providing a site for chemical modification, allowing researchers to fine-tune its properties as needed.

Current research in the field of 3-(azetidin-3-yl)-1-benzylpiperidine focuses on its potential applications in drug discovery. Studies have begun to explore its interactions with various biological targets, with an emphasis on identifying new therapeutic opportunities. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders, inflammation, and cancer.

One of the most compelling aspects of 3-(azetidin-3-yl)-1-benzylpiperidine is its synthetic accessibility. The presence of well-established synthetic routes for both piperidine and azetidine derivatives allows for rapid modification and optimization. This flexibility is crucial in modern drug discovery pipelines, where time-to-market and cost-efficiency are critical factors. Researchers have leveraged these synthetic advantages to produce analogs with enhanced potency and selectivity.

The benzyl group in 3-(azetidin-3-yl)-1-benzylpiperidine also plays a role in determining the compound's solubility and bioavailability. By modifying this moiety, scientists can influence how well the drug is absorbed and distributed within the body. This aspect is particularly important in designing formulations that ensure optimal therapeutic efficacy while minimizing side effects.

Advances in computational chemistry have further accelerated the exploration of 3-(azetidin-3-yl)-1-benzylpiperidine. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high accuracy. These predictions guide experimental efforts, reducing the need for extensive trial-and-error testing. As a result, the development process for new drugs based on this scaffold has become more efficient and targeted.

Recent publications have highlighted the potential of 3-(azetidin-3-yl)-1-benzylpiperidine as a lead compound for treating neurological disorders. Its ability to modulate neurotransmitter systems makes it a candidate for addressing conditions such as depression, anxiety, and Parkinson's disease. Additionally, its structural features suggest that it may interact with targets involved in neurodegeneration, offering hope for novel therapeutic strategies.

The compound's role in anti-inflammatory research is also emerging as a significant area of interest. Inflammation is a key factor in numerous diseases, including autoimmune disorders and cardiovascular conditions. By targeting inflammatory pathways, 3-(azetidin-3-yl)-1-benzylpiperidine could provide relief for patients suffering from these conditions. Early studies indicate that it may inhibit key enzymes involved in inflammation without causing undue side effects.

Cancer research has also seen contributions from 3-(azetidin-3-yl)-1-benzylpiperidine, particularly in identifying new mechanisms for inhibiting tumor growth. Its ability to interact with cancer-related proteins and enzymes has led to promising results in preclinical models. Researchers are exploring ways to enhance its efficacy while minimizing toxicity, making it a potentially valuable addition to cancer treatment regimens.

The future prospects for 3-(azetidin-3-yl)-1-benzylpiperidine are bright, driven by ongoing research and technological advancements. As our understanding of biological systems grows, so does the potential for this compound to address unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications.

In conclusion,3-(azetidin-3-yl)-1-benzylpiperidine (CAS No: 2228759-47-3) represents a promising candidate for drug development due to its unique structural features and potential biological activities. Its versatility as a pharmacophore combined with synthetic accessibility makes it an attractive scaffold for exploring new therapeutic interventions across multiple disease areas. As research continues to uncover its full potential,this compound is poised to make significant contributions to modern medicine.